propargyl-PEG5-Acid
propargyl-PEG5-Acid
Propargyl-PEG5-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1245823-51-1
VCID:
VC0540347
InChI:
InChI=1S/C14H24O7/c1-2-4-17-6-8-19-10-12-21-13-11-20-9-7-18-5-3-14(15)16/h1H,3-13H2,(H,15,16)
SMILES:
C#CCOCCOCCOCCOCCOCCC(=O)O
Molecular Formula:
C14H24O7
Molecular Weight:
304.34
propargyl-PEG5-Acid
CAS No.: 1245823-51-1
Cat. No.: VC0540347
Molecular Formula: C14H24O7
Molecular Weight: 304.34
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG5-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. |
|---|---|
| CAS No. | 1245823-51-1 |
| Molecular Formula | C14H24O7 |
| Molecular Weight | 304.34 |
| IUPAC Name | 3-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]propanoic acid |
| Standard InChI | InChI=1S/C14H24O7/c1-2-4-17-6-8-19-10-12-21-13-11-20-9-7-18-5-3-14(15)16/h1H,3-13H2,(H,15,16) |
| Standard InChI Key | GWIACWQVTBMVEI-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCOCCC(=O)O |
| Appearance | Solid powder |
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